Fmoc-aminooxy-PEG12-acid
Fmoc-aminooxy-PEG12-acid
Fmoc-aminooxy-PEG12-acid is an Aminooxy PEG Linker. Aminooxy PEGs may be useful in bioconjugation experiments.
Brand Name:
Vulcanchem
CAS No.:
2055104-72-6
VCID:
VC0528255
InChI:
InChI=1S/C42H65NO17/c44-41(45)9-10-47-11-12-48-13-14-49-15-16-50-17-18-51-19-20-52-21-22-53-23-24-54-25-26-55-27-28-56-29-30-57-31-32-58-33-34-60-43-42(46)59-35-40-38-7-3-1-5-36(38)37-6-2-4-8-39(37)40/h1-8,40H,9-35H2,(H,43,46)(H,44,45)
SMILES:
O=C(NOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(O)=O)OCC1C(C=CC=C2)=C2C3=C1C=CC=C3
Molecular Formula:
C42H65NO17
Molecular Weight:
855.97
Fmoc-aminooxy-PEG12-acid
CAS No.: 2055104-72-6
Inhibitors
VCID: VC0528255
Molecular Formula: C42H65NO17
Molecular Weight: 855.97
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 2055104-72-6 |
---|---|
Product Name | Fmoc-aminooxy-PEG12-acid |
Molecular Formula | C42H65NO17 |
Molecular Weight | 855.97 |
IUPAC Name | 1-(9H-fluoren-9-yl)-3-oxo-2,5,8,11,14,17,20,23,26,29,32,35,38,41-tetradecaoxa-4-azatetratetracontan-44-oic acid |
Standard InChI | InChI=1S/C42H65NO17/c44-41(45)9-10-47-11-12-48-13-14-49-15-16-50-17-18-51-19-20-52-21-22-53-23-24-54-25-26-55-27-28-56-29-30-57-31-32-58-33-34-60-43-42(46)59-35-40-38-7-3-1-5-36(38)37-6-2-4-8-39(37)40/h1-8,40H,9-35H2,(H,43,46)(H,44,45) |
Standard InChIKey | MENGGIMQWBAOJW-UHFFFAOYSA-N |
SMILES | O=C(NOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(O)=O)OCC1C(C=CC=C2)=C2C3=C1C=CC=C3 |
Appearance | Solid powder |
Description | Fmoc-aminooxy-PEG12-acid is an Aminooxy PEG Linker. Aminooxy PEGs may be useful in bioconjugation experiments. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Fmoc-aminooxy-PEG12-acid |
Reference | 1: Grover GN, Lee J, Matsumoto NM, Maynard HD. Aminooxy and Pyridyl Disulfide Telechelic Poly(Polyethylene Glycol Acrylate) by RAFT Polymerization. Macromolecules. 2012 Jun 26;45(12):4858-4965. PubMed PMID: 24648600; PubMed Central PMCID: PMC3956054. 2: Boehnke N, Cam C, Bat E, Segura T, Maynard HD. Imine Hydrogels with Tunable Degradability for Tissue Engineering. Biomacromolecules. 2015 Jul 13;16(7):2101-8. doi: 10.1021/acs.biomac.5b00519. Epub 2015 Jul 1. PubMed PMID: 26061010; PubMed Central PMCID: PMC4583069. 3: Carberry P, Carpenter AP, Kung HF. Fluoride-18 radiolabeling of peptides bearing an aminooxy functional group to a prosthetic ligand via an oxime bond. Bioorg Med Chem Lett. 2011 Dec 1;21(23):6992-5. doi: 10.1016/j.bmcl.2011.09.124. Epub 2011 Oct 5. PubMed PMID: 22024031; PubMed Central PMCID: PMC3229035. 4: Mancini RJ, Paluck SJ, Bat E, Maynard HD. Encapsulated Hydrogels by E-beam Lithography and Their Use in Enzyme Cascade Reactions. Langmuir. 2016 Apr 26;32(16):4043-51. doi: 10.1021/acs.langmuir.6b00560. Epub 2016 Apr 14. PubMed PMID: 27078573; PubMed Central PMCID: PMC4852853. 5: Jin Y, Song L, Su Y, Zhu L, Pang Y, Qiu F, Tong G, Yan D, Zhu B, Zhu X. Oxime linkage: a robust tool for the design of pH-sensitive polymeric drug carriers. Biomacromolecules. 2011 Oct 10;12(10):3460-8. doi: 10.1021/bm200956u. Epub 2011 Sep 7. PubMed PMID: 21863891. 6: Rashidian M, Kumarapperuma SC, Gabrielse K, Fegan A, Wagner CR, Distefano MD. Simultaneous dual protein labeling using a triorthogonal reagent. J Am Chem Soc. 2013 Nov 6;135(44):16388-96. doi: 10.1021/ja403813b. Epub 2013 Oct 17. PubMed PMID: 24134212; PubMed Central PMCID: PMC3873327. 7: Hardy JG, Lin P, Schmidt CE. Biodegradable hydrogels composed of oxime crosslinked poly(ethylene glycol), hyaluronic acid and collagen: a tunable platform for soft tissue engineering. J Biomater Sci Polym Ed. 2015;26(3):143-61. doi: 10.1080/09205063.2014.975393. PubMed PMID: 25555089. |
Last Modified | Aug 20 2021 |
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